Cas no 1038400-06-4 (1alpha,5alpha,8betaH-guaia-3,7(11)-dien-8alpha,12-olide-10-O-beta-D-glucopyranoside)

• Product name: 1alpha,5alpha,8betaH-guaia-3,7(11)-dien-8alpha,12-olide-10-O-beta-D-glucopyranoside
• CAS No: 1038400-06-4
• MF: C₂₁H₃₀O₈
• MW: 410.458
• CID: 1996277
• PubChem ID: 25019245

1alpha,5alpha,8betaH-guaia-3,7(11)-dien-8alpha,12-olide-10-O-beta-D-glucopyranoside Chemical and Physical Properties

Names and Identifiers

• 1alpha,5alpha,8betaH-guaia-3,7(11)-dien-8alpha,12-olide-10-O-beta-D-glucopyranoside
• hedyosmum E
• hedyosumin E
• (+)-Hedyosumin E
• 1038400-06-4
• (3aS,5R,5aR,8aR)-1,5,8-trimethyl-5-((2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl)oxy-3a,4,5a,6,8a,9-hexahydroazuleno(6,5-b)furan-2-one
• (3As,5R,5aR,8aR)-1,5,8-trimethyl-5-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy-3a,4,5a,6,8a,9-hexahydroazuleno[6,5-b]furan-2-one
• Hedyosumin E

• Inchi： InChI=1S/C21H30O8/c1-9-4-5-13-11(9)6-12-10(2)19(26)27-14(12)7-21(13,3)29-20-18(25)17(24)16(23)15(8-22)28-20/h4,11,13-18,20,22-25H,5-8H2,1-3H3
• InChI Key： VABXQJHIONSXPQ-UHFFFAOYSA-N
• SMILES： CC1=CCC2C1CC1=C(C)C(=O)OC1CC2(C)OC1OC(CO)C(O)C(O)C1O |c:8,t:1|

Computed Properties

• Exact Mass: 410.19406791Da
• Monoisotopic Mass: 410.19406791Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 29
• Rotatable Bond Count: 3
• Complexity: 745
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 9
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 126Ų
• XLogP3: 0.35

Additional information on 1alpha,5alpha,8betaH-guaia-3,7(11)-dien-8alpha,12-olide-10-O-beta-D-glucopyranoside

测试